8-(azepan-1-yl)-1-(2-chlorobenzyl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(azepan-1-yl)-1-[(2-chlorophenyl)methyl]-3,7-dimethylpurine-2,6-dione
• InChI: InChI=1S/C20H24ClN5O2/c1-23-16-17(22-19(23)25-11-7-3-4-8-12-25)24(2)20(28)26(18(16)27)13-14-9-5-6-10-15(14)21/h5-6,9-10H,3-4,7-8,11-13H2,1-2H3
• InChI Key: PITSDKRXQHCMMT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(N=C1N3CCCCCC3)N(C(=O)N(C2=O)CC4=CC=CC=C4Cl)C
• Molecular Formula: C20H24ClN5O2
• Molecular Weight: 401.9 g/mol

Description

8-(azepan-1-yl)-1-(2-chlorobenzyl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. Also known as CP-154,526, this compound belongs to the class of selective corticotropin-releasing factor 1 (CRF1) receptor antagonists.

Scientific Research Applications

Synthesis and Chemical Properties

The scientific research around the compound 8-(azepan-1-yl)-1-(2-chlorobenzyl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione focuses on its synthesis, chemical properties, and potential applications in various fields. This compound is part of a broader class of chemicals known for their varied biological activities, including potential therapeutic applications. Research includes the synthesis of novel derivatives, exploring their chemical reactions, and investigating their biological activities.

• Synthesis of Purine Derivatives : Studies have focused on synthesizing new purine derivatives, including thiadiazepino-purine ring systems, which are related to the specified compound. These efforts aim to explore the chemical diversity and potential biological activities of these molecules (Hesek & Rybár, 1994). Additionally, reactions of dibromo-substituted triazoles with NH-azoles have led to the formation of azolylmethyl-dihydrothiazolo-triazoles, highlighting the compound's versatility in synthetic chemistry (Khaliullin et al., 2014).

• Pharmacological Exploration : Research on 8-aminoalkyl derivatives of purine-2,6-dione has identified potential receptor affinities and pharmacological activities, indicating the utility of these derivatives in psychotropic drug development (Chłoń-Rzepa et al., 2013). This includes the exploration of their affinity towards serotonin receptors, which could inform future studies on their therapeutic applications.

• Chemical Properties and Reactions : The isolation and characterization of impurities in related compounds, such as 8-chlorotheophylline, have provided insights into the chemical stability and purity of purine derivatives, which is crucial for pharmaceutical applications (Desai et al., 2011).

• Biological Activities : Novel synthetic pathways have been developed for purineselenyl and thiadiazolyl derivatives, leading to a range of compounds with elucidated structures and potential biological activities. These pathways offer new routes to explore the medicinal chemistry of purine derivatives (Gobouri, 2020).